(E)-3-(2-(1-(4-bromophenyl)ethylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-6-tert-butyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C15H18BrN5O/c1-9(10-5-7-11(16)8-6-10)18-20-14-17-13(22)12(19-21-14)15(2,3)4/h5-8H,1-4H3,(H2,17,20,21,22)/b18-9+
• InChI Key: DBJSHURHAXSTIE-GIJQJNRQSA-N
• Canonical SMILES: CC(=NNC1=NN=C(C(=O)N1)C(C)(C)C)C2=CC=C(C=C2)Br
• Isomeric SMILES: C/C(=N\NC1=NN=C(C(=O)N1)C(C)(C)C)/C2=CC=C(C=C2)Br
• Molecular Formula: C15H18BrN5O
• Molecular Weight: 364.24 g/mol

Description

“(E)-3-(2-(1-(4-bromophenyl)ethylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one” is a chemical compound with the molecular formula C15H18BrN5O and a molecular weight of 364.247. This product is intended for research use only.

Molecular Structure Analysis

The molecular structure of this compound includes a bromophenyl group, an ethylidene group, a hydrazinyl group, a tert-butyl group, and a 1,2,4-triazin-5(4H)-one group.

Scientific Research Applications

Antimicrobial Activity

• The synthesis of various triazine derivatives, including those with substitutions similar to the compound , has been explored for their potential antimicrobial activities. For instance, compounds with triazine cores have been synthesized and tested against different bacterial strains, showing promising antibacterial activity compared to standard drugs in some cases (Hassan et al., 2013).

Anticoccidial Activity

• Triazine derivatives have been synthesized and examined for their anticoccidial activity, with certain derivatives exhibiting significant activity against Eimeria tenella, a parasitic agent in poultry (Shibamoto & Nishimura, 1986). This suggests potential veterinary applications for triazine-based compounds.

Organic Electronics and Sensors

• Triazine-based compounds have been investigated for their utility in organic electronics and sensing applications. Specifically, porous luminescent covalent-organic polymers (COPs) derived from triazine monomers have shown high sensitivity and selectivity in detecting nitroaromatic explosives and small organic molecules, indicating their potential as materials for explosive detection (Xiang & Cao, 2012).

Molecular Synthesis and Chemical Reactions

• The versatility of triazine derivatives in molecular synthesis has been demonstrated through their involvement in various chemical reactions, including regioselective cyclization and the formation of complex molecular structures. This underscores their importance in the synthesis of novel organic compounds with potential applications across different domains of chemistry (Gray & Stevens, 1976).